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Compound Name: Sucrose distearate

CAS No.: 135260-52-5

Cat. No.: B8002850

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of sucrose distearate, a non-ionic

surfactant with significant applications in the pharmaceutical industry. This document covers its

fundamental chemical and physical properties, including its CAS number and molecular

formula. Detailed methodologies for its synthesis are presented, alongside experimental

protocols for its application in advanced drug delivery systems such as nanoemulsions and

controlled-release matrix tablets. The guide aims to serve as a comprehensive resource for

researchers and professionals involved in drug formulation and development, offering detailed

data, experimental procedures, and visual representations of key processes to facilitate a

thorough understanding of sucrose distearate's role in modern pharmaceutics.

Introduction
Sucrose distearate is a diester of sucrose and stearic acid, belonging to the broader class of

sucrose fatty acid esters. These esters are biocompatible, biodegradable, and non-toxic,

making them highly valuable excipients in pharmaceutical, cosmetic, and food formulations.[1]
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Their amphiphilic nature, with a hydrophilic sucrose head and lipophilic fatty acid tails, allows

them to function effectively as emulsifiers, stabilizers, and solubilizing agents. In drug delivery,

sucrose distearate is particularly noted for its ability to form stable emulsions and modulate

drug release from solid dosage forms.

Chemical and Physical Properties
Sucrose distearate is identified by the CAS Number 27195-16-0 and has a molecular formula

of C₄₈H₉₀O₁₃.[2] Its structure consists of a sucrose molecule esterified with two stearic acid

chains. The exact position of the esterification can vary, leading to a mixture of isomers.

A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Sucrose Distearate

Property Value References

Molecular Weight 875.22 g/mol [2][3]

Appearance
White to off-white powder or

flakes
[4]

Melting Point 76-78 °C [5][6]

Solubility
Sparingly soluble in water;

dispersible in oil
[4]

HLB Value

Can range from 1 to 16

depending on the degree of

esterification. Low HLB values

(3.5-6.0) are suitable for water-

in-oil emulsions, while high

HLB values (8-18) are used for

oil-in-water emulsions.

[7]

Synthesis of Sucrose Distearate
The synthesis of sucrose distearate can be achieved through several methods, including

chemical and enzymatic routes. The choice of method influences the purity, yield, and isomeric
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distribution of the final product.

Solvent-Free Synthesis (Transesterification)
This method is an environmentally friendly approach that avoids the use of organic solvents. It

typically involves the transesterification of a fatty acid methyl ester (e.g., methyl stearate) with

sucrose in the presence of a basic catalyst and an emulsifying agent.

Experimental Protocol: Solvent-Free Synthesis

Reactant Preparation: Mix solid sucrose with one equivalent of potassium hydroxide and one

equivalent of a divalent metal alkanoate (e.g., magnesium stearate).[8]

Initial Heating: Heat the mixture at 100°C for 1 hour to form a homogenous paste.[8]

Drying: Apply a vacuum to the mixture for 1 hour to remove any residual moisture.[8]

Transesterification: Add 0.42 equivalents of methyl stearate to the dried mixture.[8] Heat the

reactor to 125-135°C under vacuum for 4 hours. Methanol produced during the reaction is

continuously removed to drive the equilibrium towards the product.[8]

Purification: The crude product can be purified by dissolving the reaction mixture in a lower

aliphatic alcohol (e.g., ethanol) to precipitate unreacted sucrose and salts. The sucrose ester

can then be precipitated from the alcoholic solution by the addition of water. Further

purification can be achieved by washing the precipitate with an organic solvent.[9]

Reactant Preparation
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Mixing & Heating
(100°C, 1h)Potassium Hydroxide

Magnesium Stearate

Vacuum Drying
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Caption: Workflow for the solvent-free synthesis of sucrose distearate.

Enzymatic Synthesis
Enzymatic synthesis offers a milder and more selective route to sucrose esters, often resulting

in a higher proportion of monoesters and fewer byproducts. Lipases, such as Candida

antarctica lipase B, are commonly used as biocatalysts.

Experimental Protocol: Enzymatic Synthesis

Reaction Setup: In a suitable vessel, dissolve 25g of sucrose and methyl stearate (at a

concentration of 0.6 g/mL) in n-hexane to ensure homogeneity.[10]

Enzymatic Reaction: Add Candida antarctica lipase to the mixture. The optimal enzyme ratio

is typically around 0.4% (w/w) relative to the substrates.[10]

Incubation: Maintain the reaction at 30-33°C with agitation (e.g., 250 rpm) for an optimal

duration, which can be up to 10 hours.[10]

Product Isolation: After the reaction, separate the crude sucrose ester from the reaction

mixture by vacuum filtration.[10]

Drying: Dry the filtrate at 40°C to obtain the final product.[10]

Purification: The crude product can be further purified. After removing the reaction solvent

(e.g., tert-butanol) by rotary evaporation, add distilled water to dissolve unreacted sugar.

Centrifuge and filter the mixture to remove water-soluble components. The remaining solid is

the purified sucrose ester.[1]

Applications in Drug Delivery
Sucrose distearate's emulsifying and stabilizing properties are leveraged in various

pharmaceutical formulations, particularly in the development of advanced drug delivery

systems.

Nanoemulsions for Dermal Drug Delivery
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Nanoemulsions are nanometer-sized droplets of one liquid dispersed in another immiscible

liquid. They offer advantages for dermal drug delivery, including enhanced skin permeation and

improved stability of the active pharmaceutical ingredient (API). Sucrose stearate is an effective

emulsifier for creating stable oil-in-water (O/W) nanoemulsions.

Experimental Protocol: Preparation of a Sucrose Distearate-Stabilized Nanoemulsion

Phase Preparation:

Aqueous Phase: Dissolve sucrose stearate (e.g., 5% w/w) and any water-soluble

preservatives (e.g., potassium sorbate) in freshly distilled water.[4]

Oil Phase: Dissolve the lipophilic API in a suitable cosmetic oil (e.g., PCL-liquid).[4]

Pre-emulsification: Slowly add the oil phase to the aqueous phase while stirring. Continue

stirring for 10 minutes. Pre-homogenize the mixture using a high-shear mixer (e.g., Ultra-

Turrax at 2,500 rpm for 4 minutes).[4]

Homogenization: Heat the pre-emulsion to 50°C and then subject it to high-pressure

homogenization (e.g., 16 cycles at 750 bar) to form the nanoemulsion.[4]
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Mechanism of Emulsification with Sucrose Distearate
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Caption: Role of sucrose distearate in stabilizing an oil-in-water emulsion.

Controlled-Release Matrix Tablets
Sucrose esters can be used as matrix-forming agents in tablets to control the release of drugs.

They can improve the plasticity and compressibility of powder mixtures and sustain the drug

release rate, particularly for highly soluble drugs.

Experimental Protocol: In Vitro Drug Release from Metoprolol Tartrate Matrix Tablets

Dissolution Apparatus: Use a USP Type II (paddle) apparatus.
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Dissolution Medium: Prepare 900 mL of pH 6.8 phosphate buffer.[2][11] Maintain the

temperature at 37 ± 0.5°C.[11][12]

Test Conditions: Set the paddle speed to 50 rpm.[2]

Sampling: Place one matrix tablet in each dissolution vessel. At predetermined time intervals

(e.g., 0.5, 1, 2, 4, 6, 8, 10, 12 hours), withdraw an aliquot of the dissolution medium.[13]

Replace the withdrawn volume with fresh, pre-warmed medium.

Analysis: Filter the samples and analyze the concentration of metoprolol tartrate using a

suitable analytical method, such as UV-Vis spectrophotometry at 221.70 nm.[11]

Data Calculation: Calculate the cumulative percentage of drug released at each time point.

Safety and Regulatory Status
Sucrose esters, including sucrose distearate, are generally regarded as safe (GRAS) for use

in food products and are widely used in cosmetics. They are considered non-toxic, non-

irritating, and biodegradable. Environment Canada classifies it as not expected to be potentially

toxic or harmful. For pharmaceutical use, they are listed as inactive ingredients in FDA-

approved drug products.

Conclusion
Sucrose distearate is a versatile and valuable excipient for pharmaceutical formulations. Its

favorable safety profile, combined with its excellent emulsifying and release-modifying

properties, makes it a compelling choice for the development of a wide range of drug delivery

systems. The detailed protocols and data presented in this guide provide a solid foundation for

researchers and formulation scientists to effectively utilize sucrose distearate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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